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Compound of Interest

Compound Name: XL01126

Cat. No.: B10829344 Get Quote

For researchers and drug development professionals utilizing the potent LRRK2 PROTAC

degrader XL01126, adherence to proper disposal procedures is critical to ensure laboratory

safety and environmental protection. While a specific Safety Data Sheet (SDS) with explicit

disposal instructions for XL01126 is not publicly available, this guide provides essential,

immediate safety and logistical information based on the handling of similar potent research

compounds and general laboratory best practices.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific regulations and procedures applicable to your location.

Physicochemical Properties of XL01126
A summary of the known physicochemical properties of XL01126 is provided below to inform

safe handling and disposal decisions.
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Property Value Reference

CAS No. 3011029-58-3 [1][2]

Molecular Formula C50H64ClFN10O6S2 [1][3]

Molecular Weight 1019.69 g/mol [1]

Appearance Solid

Solubility ≥ 100 mg/mL in DMSO

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month

Core Principles for Disposal
Due to its nature as a potent, biologically active molecule, all waste generated from the use of

XL01126 must be managed as hazardous chemical waste. Under no circumstances should this

compound or contaminated materials be disposed of in regular trash or down the drain. The

primary and required method of disposal for such compounds is typically incineration by an

approved waste management facility.

Key principles to follow include:

Waste Minimization: Order and prepare only the amount of XL01126 necessary for your

experiments to reduce the volume of waste.

Segregation: All waste contaminated with XL01126 must be kept separate from other

laboratory waste streams.

Decontamination: Thoroughly decontaminate all non-disposable equipment and surfaces

after use.

Institutional Compliance: Strictly adhere to your institution's hazardous waste disposal

protocols.
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Procedural, Step-by-Step Guidance for Disposal
1. Waste Segregation at the Point of Generation:

Establish clearly marked hazardous waste containers in the immediate vicinity where XL01126
is being used.

Solid Waste:

Items: Includes contaminated gloves, bench paper, pipette tips, vials, and any other

disposable materials that have come into contact with XL01126.

Procedure: Collect all solid waste directly into a designated, leak-proof container lined with

a biohazard or chemical waste bag. This container must be clearly labeled as "Hazardous

Waste" and include the chemical name "XL01126".

Liquid Waste:

Items: Includes unused stock solutions, experimental media containing the compound,

and the first rinse from decontaminating glassware.

Procedure: Collect all liquid waste in a compatible, leak-proof container (e.g., a high-

density polyethylene or plastic-coated glass bottle) with a secure screw-top cap. The

container must be labeled "Hazardous Waste," with the chemical name "XL01126," and an

approximate concentration. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's EHS office.

2. Decontamination of Laboratory Equipment and Surfaces:

Proper decontamination is crucial to prevent unintended exposure and cross-contamination.

Procedure:

Prepare a decontamination solution appropriate for potent compounds, as recommended

by your institution's EHS.

Carefully wipe down all surfaces and non-disposable equipment that may have come into

contact with XL01126.
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Follow with a rinse using water or an appropriate solvent.

All wipes and disposable materials used in the decontamination process must be disposed

of as solid hazardous waste.

3. Final Disposal Logistics:

Storage: Securely seal and label all waste containers. Store them in your laboratory's

designated Satellite Accumulation Area (SAA) until they are ready for pickup.

Waste Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste. Follow their specific procedures for waste manifests and transportation.

Experimental Workflow for Hazardous Waste
Disposal
The following diagram illustrates a general workflow for the proper disposal of hazardous

chemical waste in a laboratory setting.
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General Workflow for Hazardous Chemical Waste Disposal
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Caption: General workflow for the disposal of hazardous chemical waste.
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By following these procedures and maintaining open communication with your institution's EHS

department, you can ensure the safe and compliant disposal of XL01126, fostering a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10829344?utm_src=pdf-body
https://www.benchchem.com/product/b10829344?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_XL01126.html
https://www.medchemexpress.com/xl01126.html
https://dcchemicals.com/product_show-xl01126.html?datasheet=datasheet
https://www.benchchem.com/product/b10829344#xl01126-proper-disposal-procedures
https://www.benchchem.com/product/b10829344#xl01126-proper-disposal-procedures
https://www.benchchem.com/product/b10829344#xl01126-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10829344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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